Cas no 7491-14-7 (Benzoic acid, 2-hydroxy-, compd. with 1,1-oxybis(2-propanol))

Benzoic acid, 2-hydroxy-, compd. with 1,1-oxybis(2-propanol) structure
7491-14-7 structure
Product Name:Benzoic acid, 2-hydroxy-, compd. with 1,1-oxybis(2-propanol)
CAS No:7491-14-7
MF:C13H18O5
MW:254.279024600983
CID:571350
PubChem ID:111347
Update Time:2025-04-19

Benzoic acid, 2-hydroxy-, compd. with 1,1-oxybis(2-propanol) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-, compd. with 1,1-oxybis(2-propanol)
    • 2-hydroxybenzoic acid,1-(2-hydroxypropoxy)propan-2-ol
    • DIPROPYLENE GLYCOL SALICYLATE
    • 68683-31-8
    • EINECS 272-070-2
    • NS00013610
    • UNII-3Z477392YW
    • SCHEMBL12369709
    • DTXSID10887480
    • DIPROPYLENE GLYCOL SALICYLATE [WHO-DD]
    • Benzoic acid, 2-hydroxy-, 2-(2-hydroxypropoxy)-1-methylethyl ester
    • Q27258238
    • BENZOIC ACID, 2-HYDROXY-, 2-(2-HYDROXY-1-METHYLETHOXY)-1-METHYLETHYL ESTER
    • DIPROPYLENE GLYCOL SALICYLATE [INCI]
    • 7491-14-7
    • 1-(2-hydroxypropoxy)propan-2-yl 2-hydroxybenzoate
    • PPG-2 Salicylate
    • 3Z477392YW
    • DIPROPYLENE GLYCOL SALICYLATE [VANDF]
    • Inchi: 1S/C13H18O5/c1-9(14)7-17-8-10(2)18-13(16)11-5-3-4-6-12(11)15/h3-6,9-10,14-15H,7-8H2,1-2H3
    • InChI Key: NWGAAWUUGRXXSC-UHFFFAOYSA-N
    • SMILES: O(CC(C)O)CC(C)OC(C1C=CC=CC=1O)=O

Computed Properties

  • Exact Mass: 254.115
  • Monoisotopic Mass: 254.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 190
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 76A^2
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